Silica-supported tantalum clusters: catalyst for alkane conversion†
Chemical Communications Pub Date: 2006-08-10 DOI: 10.1039/B608794A
Abstract
Silica-supported tantalum clusters (on average, approximately tritantalum) were formed by the treatment, in either H2 or
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